N-[1-(4-isopropylphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[1-(4-propan-2-ylphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C20H23NO3/c1-13(2)15-4-6-16(7-5-15)14(3)21-20(22)17-8-9-18-19(12-17)24-11-10-23-18/h4-9,12-14H,10-11H2,1-3H3,(H,21,22)
• InChI Key: RHVZLMSQZTVXEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(C)NC(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol

Description

N-[1-(4-isopropylphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a useful research compound. Its molecular formula is C20H23NO3 and its molecular weight is 325.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.16779360 g/mol and the complexity rating of the compound is 417. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

Several studies have focused on the synthesis of complex organic compounds with potential applications in various fields, including medicinal chemistry and materials science. For example, the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines demonstrated potent cytotoxic activities against different cancer cell lines, indicating the potential of carboxamide compounds in cancer research (Deady et al., 2003). Similarly, the development of novel substituted and unsubstituted N-(benzoylphenyl)-1H-indole-2-carboxamides as antihypertriglyceridemic agents (Shahwan et al., 2010) highlights the versatility of carboxamide compounds in addressing metabolic disorders.

Catalytic Applications and Material Science

The synthesis of single-component α-iminocarboxamide nickel ethylene polymerization and copolymerization initiators (Rojas et al., 2007) showcases the application of complex carboxamide compounds in polymer science, particularly in the development of new materials through catalytic processes.

Medicinal Chemistry and Drug Design

The exploration of carboxamide derivatives for their pharmacological properties is a significant area of research. For instance, the study on the synthesis and anticonvulsant activity of ameltolide analogues (Lambert et al., 1995) contributes to the development of new therapeutic agents for epilepsy. This underscores the potential of carboxamide compounds in the design and synthesis of drugs targeting the central nervous system.